Hypochlorous acid calcium salt
Content Navigation
CAS Number
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
SMILES
solubility
Solubility in water, g/100ml at 25 °C: 21
Synonyms
Canonical SMILES
Hypochlorous acid calcium salt, commonly known as calcium hypochlorite, is a high-potency, solid-state inorganic oxidizing agent and chlorinating compound. In industrial and chemical procurement, it is primarily valued for delivering a high mass fraction of available chlorine (typically 65–70%) in a stable, dry format . Unlike liquid hypochlorite solutions, this solid salt provides a highly concentrated source of hypochlorite ions (OCl⁻) upon aqueous dissolution, facilitating precise dosing in large-scale water treatment, continuous sanitization, and specialized organic oxidation workflows. Its robust thermal stability and high active halogen density make it a foundational material for operations requiring reliable, long-term stockpiling without the rapid degradation profile of liquid alternatives .
Procurement Fit
Substituting calcium hypochlorite with generic alternatives introduces severe logistical, stability, and performance penalties. Replacing it with liquid sodium hypochlorite drastically increases shipping volumes and introduces rapid degradation, as liquid bleach loses significant active chlorine within 30 to 90 days, especially under elevated temperatures [1]. Downgrading to standard bleaching powder (chlorinated lime) introduces hygroscopic calcium chloride impurities that accelerate moisture absorption and chemical breakdown, reducing available chlorine to merely 30-35% [2]. Conversely, substituting with organic chlorinators like trichloroisocyanuric acid (TCCA) leads to the accumulation of cyanuric acid (CYA) in closed or continuous aqueous systems; this CYA buildup artificially depresses the oxidation-reduction potential (ORP) and causes 'chlorine lock,' rendering the active halogen ineffective and forcing costly water replacement [3].
Substitution Risk
References
- [1] Calcium Hypochlorite Solutions: Evaluation of Surface Tension and Effect of Different Storage Conditions and Time Periods Over pH and Available Chlorine Content. J Endod. 2016.
- [2] Difference between calcium hypochlorite and bleaching powder. Chemball. 2023.
- [3] Controlling Residual Chlorine With Calcium Hypochlorite Versus Trichloroisocyanuric Acid. 2021.
Available Chlorine Concentration and Transport Efficiency
For large-scale procurement, the concentration of active oxidizer directly dictates transport and storage costs. Calcium hypochlorite provides 65–70% available chlorine by weight [1]. In contrast, commercial liquid sodium hypochlorite maxes out at 10–15%, and standard bleaching powder yields only 30–35% due to calcium chloride and hydroxide impurities [2]. This allows facilities to reduce their chemical storage footprint by up to 80% compared to liquid alternatives.
| Evidence Dimension | Available chlorine content by weight |
| Target Compound Data | 65–70% available chlorine |
| Comparator Or Baseline | Sodium hypochlorite (10–15%) and Bleaching powder (30–35%) |
| Quantified Difference | 4.6x higher concentration than liquid NaOCl; 2x higher than bleaching powder |
| Conditions | Standard commercial grades at ambient conditions |
Minimizes shipping volumes, storage space, and handling frequency for industrial buyers.
Active Chlorine Stability and Shelf Life
Chemical stability is a primary driver for stockpile viability. Solid calcium hypochlorite retains its oxidative potency for 1 to 3 years when stored in dry, ambient conditions . Liquid sodium hypochlorite, however, is thermodynamically unstable and undergoes rapid degradation, losing a significant percentage of its active chlorine within 30 to 90 days, a process severely accelerated by temperatures above 25°C [1]. This degradation forces frequent re-purchasing and complicates dosing accuracy over time.
| Evidence Dimension | Shelf life and active chlorine retention |
| Target Compound Data | 1–3 years shelf life with minimal degradation |
| Comparator Or Baseline | Sodium hypochlorite (significant degradation within 30–90 days at 25°C) |
| Quantified Difference | Order-of-magnitude increase in viable storage life |
| Conditions | Storage at 25°C in standard commercial packaging |
Ensures reliable dosing accuracy and eliminates chemical waste from expired reagents in remote or emergency operations.
Stoichiometric Efficiency in Organic Oxidation
In synthetic organic chemistry, the choice of hypochlorite salt impacts reaction efficiency. Calcium hypochlorite dissociates to provide two moles of hypochlorite ion (OCl⁻) per mole of the parent compound, whereas sodium hypochlorite provides only one mole [1]. This 2:1 molar yield makes calcium hypochlorite a highly efficient solid oxidant for converting secondary alcohols to ketones or cleaving thiol and sulfide byproducts, reducing the total molar equivalents of reagent required for complete conversion [2].
| Evidence Dimension | Molar yield of hypochlorite (OCl⁻) ions |
| Target Compound Data | 2 moles OCl⁻ per mole of Ca(OCl)2 |
| Comparator Or Baseline | 1 mole OCl⁻ per mole of NaOCl |
| Quantified Difference | 100% increase in stoichiometric efficiency per mole of reagent |
| Conditions | Aqueous dissociation in organic synthesis workflows |
Reduces the mass of reagent required and simplifies the workup in industrial-scale organic oxidations.
Oxidation-Reduction Potential (ORP) Maintenance
Continuous water treatment systems require sustained ORP to remain effective. Unlike organic chlorinators such as trichloroisocyanuric acid (TCCA), calcium hypochlorite does not introduce cyanuric acid (CYA) into the system [1]. When TCCA is used, CYA accumulates; empirical data shows that at CYA levels above 50 ppm, the ORP drops significantly, and the risk of pathogen survival increases by up to 10-fold due to over-stabilization ('chlorine lock') [2]. Calcium hypochlorite maintains a high, uninhibited ORP without requiring system drainage.
| Evidence Dimension | System ORP and byproduct accumulation |
| Target Compound Data | 0 ppm CYA added, sustained high ORP |
| Comparator Or Baseline | TCCA (adds CYA, depressing ORP at >50 ppm) |
| Quantified Difference | Eliminates CYA-induced ORP depression and associated 10x pathogen survival risk |
| Conditions | Continuous aqueous chlorination systems |
Prevents 'chlorine lock' in cooling towers and pools, avoiding the severe operational costs of draining and replacing large volumes of water.
Emergency Water Treatment and Remote Sanitation
Due to its 1-3 year shelf life and 65-70% available chlorine, this compound is the optimal choice for disaster response and remote industrial sites where liquid sodium hypochlorite would degrade before use and incur prohibitive transport costs [1].
Continuous Cooling Tower and Pool Chlorination
In closed-loop or continuous aqueous systems, calcium hypochlorite is selected over TCCA to prevent cyanuric acid accumulation. This maintains a high oxidation-reduction potential (ORP) without forcing operators to drain the system to cure 'chlorine lock' [2].
Solid-State Oxidant in Organic Synthesis
Utilized in industrial chemical synthesis for the oxidation of secondary alcohols and the cleavage of sulfides. Its ability to deliver two moles of hypochlorite per mole of compound provides a distinct stoichiometric advantage over liquid bleach, while its solid form allows for safer handling and precise gravimetric dosing [3].
Application Fit Matrix
Physical Description
Calcium hypochlorite appears as a white granular solid (or tablets compressed from the granules) with an odor of chlorine. Toxic, irritating to the skin. Noncombustible, but will accelerate the burning of combustible materials. Prolonged exposure to fire or heat may result in the vigorous decomposition of the material and rupture of the container. Diluted samples may undergo reactions as described above if they contain less than 39% available chlorine but take longer to become involved and react less vigorously. Used for water purification, disinfectant for swimming pools, for bleaching paper and textiles.
White solid granules with the odor of household bleaching powder; [CHRIS]
WHITE SOLID IN VARIOUS FORMS WITH PUNGENT ODOUR.
Color/Form
WHITE GRANULES OR PELLETS
White crystalline solid
Hydrogen Bond Acceptor Count
Hydrogen Bond Donor Count
Exact Mass
Monoisotopic Mass
Boiling Point
Heavy Atom Count
Density
2.35 g/cm³
Odor
Decomposition
It will chemically decompose at temperatures above 212 °F to release chlorine and oxygen gas.
Dangerous; when heated to decomposition ... it emits highly toxic fumes of hydrogen chloride and explodes.
Decomposes at 100 °C
100 °C
Melting Point
UNII
GHS Hazard Statements
oxidizer [Danger Oxidizing liquids;
Oxidizing solids];
H302: Harmful if swallowed [Warning Acute toxicity, oral];
H314: Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H400: Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard]
Mechanism of Action
Pictograms
Oxidizer;Corrosive;Irritant;Environmental Hazard
Impurities
MgO, CaCO3, CaSO4, Al2O3, FeO3, and trace metals such as cobalt, nickel, copper and manganese.
Bromate was first reported as a disinfection by-product from ozonated waters, but more recently it has been reported also as a result of treatment using hypochlorite solutions worldwide. The aim of this study was to study the scope of this phenomenon in the drinking waters (n=509) of Castilla and Leon, Spain, and in the hypochlorite disinfectant reagents. Two thirds of the treated waters monitored were found to have bromate concentrations higher than 1 ug/L, and of them a median value of 8 ug/L and a maximum of 49 ug/L. These concentrations are higher than those reported so far, however, a great variability can be found. Median values for chlorite were of 5 ug/L, and of 119 ug/L for chlorate. Only 7 out of 40 hypochlorite feedstock solutions were negative for bromate, the rest showing a median of 1022 mg/L; and 4 out of 14 calcium hypochlorite pellets were also negative, the rest with a median of 240 mg/kg. Although bromate is cited as potentially added to water from calcium hypochlorite pellets, no reference is found in scientific literature regarding its real content. Chlorite (median 2646 mg/L) and chlorate (median 20,462 mg/L) and chlorite (median 695 mg/kg) and chlorate (median 9516 mg/kg) were also monitored, respectively, in sodium hypochlorite solutions and calcium hypochlorite pellets. The levels of chlorite and chlorate in water are considered satisfactory, but not those of bromate, undoubtedly owing to the high content of bromide in the raw brines employed by the chlor-alkali manufacturers. Depending on the manufacturer, the bromate concentrations in the treated waters may be very heterogeneous owing to the lack of specification for this contaminant in the disinfectant reagents -the European Norms EN 900 and 901 do not mention it.
Other CAS
Absorption Distribution and Excretion
Most of the data for toxicity of this substance by the oral route came from studies performed with sodium hypochlorite or chlorine gas. In biological systems, characterized by pH values in the range of 6-8, the most abundant active chemical species is HClO, in equilibrium with ClO-. Such available chlorine is readily absorbed via the oral route and distributed into plasma, bone marrow, testis, skin, kidney and lung. /sodium hypochlorite/
Metabolism Metabolites
Wikipedia
Phytofluene
Use Classification
DISINFECTANTS
Methods of Manufacturing
... Chlorination of hydrated lime.
Drying a filter cake of neutral calcium hypochlorite dihydrate containing 30-50% water.
General Manufacturing Information
Chlorinated lime ... 20-30% soln ... needed for aporicidal action ... Concn kill trichuris (round worm) eggs. /Chlorinated lime/
The activity of this cmpd as a general disinfectant is based on its ability to release chlorine. In general, 5 1/2 oz ... (chlorine content from 20 to 27%) is mixed with each 50 lb of packing soil.
To disinfect feces, urine, and sanitary utensils; for purification of drinking water (1 oz to 2000 gal); for disinfection of swimming pool water (0.25 to 1 ppm of free chlorine); for removal of dyes from the skin. It is used as a household bleach. Chlorinated lime/
In freezing weather salt can be added as antifreeze without reducing benefits /calcium hypochlorites/.
For more General Manufacturing Information (Complete) data for CALCIUM HYPOCHLORITE (12 total), please visit the HSDB record page.
Analytic Laboratory Methods
Storage Conditions
The bulk material may ignite or explode in storage. Traces of water may initiate the reaction.
Well closed. Store in an area without drain or sewer access. Separated from food and feedstuffs.
Stability Shelf Life
Chlorinated lime is relatively unstable, even in solid form, and loses much of its activity over a period of a year. /Chlorinated lime/
A complex compound of indefinite composition that rapidly decomposes on exposure to air. ... /Chlorinated lime/
The 70% grade may decomp violently if exposed to heat or direct sunlight. Gives off chlorine and chlorine monoxide above 350 °F (poisonous gases).
Explore Compound Types
